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Compound Focus: 2-Heptanol

CAS No.: 543-49-7

Cat. No.: S560084

Understanding the fundamental properties of 2-Heptanol is the first step in troubleshooting solubility issues.

The table below summarizes the key quantitative data [1] [2] [3]:

Property Value

Water Solubility 0.35 g/100 mL (approx. 3.3 g/L)
Log P (Partition Coefficient) 1.95-2.29

Boiling Point 158 - 162 °C

Flash Point 71 °C (closed cup)

Density 0.817 g/mL at 25 °C

Based on its low water solubility and moderate Log P value, 2-Heptaneol is classified as a hydrophobic
organic compound. Its solubility can be significantly influenced by temperature, pH, and the presence of

other solvents or surfactants [4].

Techniques for Enhancing Solubility

For researchers dealing with the poor aqueous solubility of 2-Heptanol, here are several practical and

evidence-based techniques to consider.
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Cosolvency

¢ Principle: Cosolvents are water-miscible organic solvents that, when added, reduce the interfacial
tension and disrupt water's hydrogen-bonding network, creating a more favorable environment for
hydrophobic solutes [4] [5].
¢ Recommended Cosolvents: Ethanol, propylene glycol, and polyethylene glycol are widely used and
effective in pharmaceutical and chemical applications [5].
e Protocol:
o Prepare a stock solution of the selected cosolvent in water at varying concentrations (e.g., 5%,
10%, 20% Vv/v).
o Add a fixed, excess amount of 2-Heptanol to each cosolvent-water mixture.
o Agitate the mixtures vigorously using a vortex mixer or orbital shaker for a set period (e.g., 24
hours) at a constant temperature to reach equilibrium.
o Centrifuge the samples if necessary to separate any undissolved 2-Heptanol.
o Analyze the supernatant using an appropriate method (e.g., GC, HPLC) to determine the
concentration of dissolved 2-Heptanol.

Surfactant Solubilization

¢ Principle: Surfactants form micelles above a critical concentration (CMC). The hydrophobic core of
these micelles can incorporate 2-Heptanol molecules, thereby increasing their apparent solubility in
water [4] [6].
¢ Recommended Surfactants: Sodium dodecyl sulfate (SDS) for ionic surfactants, or polysorbates
(Tweens) for non-ionic surfactants.
e Protocol:
o Prepare aqueous solutions of the surfactant at concentrations both below and above its known
CMC.
o Add a fixed excess of 2-Heptanol to each surfactant solution.
o Equilibrate the mixtures with constant shaking for 24 hours at a controlled temperature.
o Separate the aqueous phase and analyze the solubilized 2-Heptanol concentration.

Temperature Adjustment

¢ Principle: For most liquids, increasing temperature provides energy to break intermolecular bonds,
enhancing solubility [4].

e Protocol: Experiment with dissolving 2-Heptanol in your solvent system at elevated temperatures
(e.g., 40°C, 60°C), ensuring the temperature remains safely below the flash point. Remember that the
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solution may become supersaturated and precipitate upon cooling.

The following diagram illustrates the decision-making workflow for selecting and optimizing a solubility

enhancement method.
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for an aqueous system?
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Safety & Handling FAQs

Q1: What are the primary hazards associated with handling 2-Heptanol?

e Flammability: It is a combustible liquid with a flash point of 71°C (160°F). Keep away from ignition
sources like hot plates and open flames [2] [3].

¢ Health Effects: It is an irritant to the eyes, respiratory tract, and skin. Repeated skin contact can
cause dryness and cracking due to its defatting action. If swallowed, aspiration into the lungs can
cause chemical pneumonitis [2].

e Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles, and use
ventilation or local exhaust to control airborne concentrations [2].

Q2: How should spills of 2-Heptanol be managed?

e Containment: Collect leaking liquid in covered containers.
e Absorption: Absorb the remaining liquid with sand or an inert absorbent material.
e Disposal: Store and dispose of all contaminated materials according to local regulations [2].

Troubleshooting Common Experimental Issues

Problem Possible Cause Suggested Solution

Low Solubility in High hydrophobicity of 2- Implement a cosolvent or surfactant as

Water Heptanol. described above.

Precipitation Solution is supersaturated; Ensure stable storage conditions. Consider

Upon Storage changes in temperature or using a surfactant to form a stable micellar
evaporation. solution.

Inconsistent Inadequate mixing time to reach Standardize and extend the mixing time

Solubility Data equilibrium; variable temperature.  (e.g., 24 hrs) and use a temperature-

controlled environment.

Irritation or Insufficient PPE or fume hood Reiterate safety protocols. Always use nitrile
Exposure use. or similar gloves and safety glasses; work in
a fume hood.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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